Cas no 1240570-55-1 (1-(3,5-Difluorobenzyl)-1H-pyrazol-3-amine)

• Product Name: 1-(3,5-Difluorobenzyl)-1H-pyrazol-3-amine
• CAS No: 1240570-55-1
• MF: C₁₀H₉F₂N₃
• MW: 209.195368528366
• MDL: MFCD16810858
• CID: 2854495
• PubChem ID: 51000031
• Update Time: 2025-06-09

1-(3,5-Difluorobenzyl)-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• AKOS023548232
• 1-(3,5-Difluorobenzyl)-1H-pyrazol-3-amine
• MFCD16810858
• 1240570-55-1
• EN300-804560
• DTXSID70679545
• NC1=NN(CC2=CC(F)=CC(F)=C2)C=C1
• 1-[(3,5-Difluorophenyl)methyl]-1H-pyrazol-3-amine

• MDL： MFCD16810858
• Inchi： 1S/C10H9F2N3/c11-8-3-7(4-9(12)5-8)6-15-2-1-10(13)14-15/h1-5H,6H2,(H2,13,14)
• InChI Key： ZNDXIQDPUGXXAC-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1)CN1C=CC(N)=N1)F

Computed Properties

• Exact Mass: 209.07645362Da
• Monoisotopic Mass: 209.07645362Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-(3,5-Difluorobenzyl)-1H-pyrazol-3-amine

Professional Introduction to Compound with CAS No 1240570-55-1 and Product Name: 1-(3,5-Difluorobenzyl)-1H-pyrazol-3-amine

The compound with CAS No 1240570-55-1 and the product name 1-(3,5-Difluorobenzyl)-1H-pyrazol-3-amine represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of 3,5-difluorobenzyl and pyrazol-3-amine moieties in its molecular structure imparts distinct chemical properties that make it a valuable candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel heterocyclic compounds, particularly those incorporating pyrazole derivatives. Pyrazole scaffolds are known for their versatility and have been extensively studied for their pharmacological activities. The introduction of fluorine atoms into the benzyl group enhances the compound's lipophilicity and metabolic stability, making it an attractive candidate for drug design. This modification is particularly relevant in the context of modern drug discovery, where optimizing pharmacokinetic profiles is crucial for therapeutic efficacy.

The 1-(3,5-Difluorobenzyl)-1H-pyrazol-3-amine compound has been the subject of several innovative studies aimed at elucidating its biological activity. Research indicates that this molecule exhibits promising properties as an intermediate in the synthesis of bioactive molecules. Specifically, its pyrazol-3-amine moiety can serve as a key pharmacophore for developing new therapeutic agents. The 3,5-difluorobenzyl group further contributes to its potential by enhancing binding affinity to biological targets, a critical factor in drug design.

One of the most compelling aspects of this compound is its potential application in the development of small-molecule inhibitors. Inhibitors targeting specific enzymes or receptors are fundamental to many therapeutic strategies. The structural features of 1-(3,5-Difluorobenzyl)-1H-pyrazol-3-amine make it a suitable candidate for designing molecules that can modulate enzyme activity. For instance, studies have suggested that derivatives of this compound may interact with enzymes involved in metabolic pathways relevant to diseases such as cancer and inflammation. These interactions could lead to the development of novel drugs with improved selectivity and reduced side effects.

Moreover, the compound's stability under various conditions makes it a promising candidate for industrial-scale synthesis. In pharmaceutical manufacturing, ensuring the stability of intermediates is essential for maintaining product quality and consistency. The fluorinated benzyl group contributes to thermal and chemical stability, which is advantageous during both laboratory-scale synthesis and large-scale production processes. This stability is particularly important for compounds intended for clinical use, where purity and consistency are non-negotiable.

The integration of computational chemistry techniques has further enhanced the understanding of 1-(3,5-Difluorobenzyl)-1H-pyrazol-3-amine's properties. Advanced computational methods allow researchers to predict molecular interactions and optimize synthetic routes with high precision. These tools have been instrumental in designing derivatives with enhanced biological activity while minimizing potential toxicity. By leveraging computational models, scientists can accelerate the drug discovery process significantly.

Recent advancements in crystallography have also provided valuable insights into the structure-activity relationships (SAR) of this compound. High-resolution crystal structures reveal detailed information about how 1-(3,5-Difluorobenzyl)-1H-pyrazol-3-amine interacts with biological targets at the atomic level. This detailed understanding is crucial for rational drug design, enabling researchers to make informed modifications to improve efficacy and selectivity.

The role of fluorine atoms in modulating pharmacological properties cannot be overstated. Fluorinated aromatic compounds are widely recognized for their ability to enhance metabolic stability and binding affinity. In the case of 1-(3,5-Difluorobenzyl)-1H-pyrazol-3-amine, the fluorine atoms at positions 3 and 5 on the benzyl group contribute to these desirable properties. This makes it an excellent scaffold for developing drugs that require prolonged half-lives or enhanced target engagement.

As research continues to evolve, new applications for 1-(3,5-Difluorobenzyl)-1H-pyrazol-3-amine are likely to emerge. The growing interest in fluorinated heterocycles underscores their importance in modern medicinal chemistry. Future studies may explore its potential as a building block for more complex molecules or as a starting point for developing novel therapeutic strategies against challenging diseases.

In conclusion, CAS No 1240570-55-1 and its corresponding product name 1-(3,5-Difluorobenzyl)-1H-pyrazol-3-amine represent a significant contribution to the field of chemical biology and drug development. Its unique structural features and promising biological activities make it a valuable asset in ongoing research efforts aimed at creating novel therapeutic agents. As scientific understanding continues to advance, this compound is poised to play a pivotal role in shaping future treatments across various therapeutic areas.